3-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(thiophen-2-yl)azetidine-1-carboxamide

• IUPAC Name: 3-(1,2-dimethyl-6-oxopyridin-4-yl)oxy-N-thiophen-2-ylazetidine-1-carboxamide
• InChI: InChI=1S/C15H17N3O3S/c1-10-6-11(7-14(19)17(10)2)21-12-8-18(9-12)15(20)16-13-4-3-5-22-13/h3-7,12H,8-9H2,1-2H3,(H,16,20)
• InChI Key: NAUYSSXCIPVXSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C)OC2CN(C2)C(=O)NC3=CC=CS3
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

3-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(thiophen-2-yl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C15H17N3O3S and its molecular weight is 319.38. The purity is usually 95%.
BenchChem offers high-quality 3-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(thiophen-2-yl)azetidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(thiophen-2-yl)azetidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Metabolism

Compounds with complex structures similar to the one mentioned often undergo detailed pharmacokinetic and metabolic studies to understand their absorption, distribution, metabolism, and excretion (ADME) profiles in both animals and humans. For example, studies on anticonvulsant agents related to lidocaine aim to understand their pharmacokinetics and metabolism, including potential formation of specific metabolites and the pathways involved in their biotransformation and elimination (Martin et al., 1997).

Mechanism of Action

The molecular mechanisms through which these compounds exert their effects are crucial for their application in treating diseases. Investigations into the mechanism of action include studying how they interact with cellular targets, such as enzymes or receptors, and how these interactions contribute to their therapeutic effects. This can involve examining the inhibition of specific enzymes or modulation of receptor activity, which is a common approach in the development of new drugs for conditions like cancer and neurological disorders.

Therapeutic Applications

Research into the therapeutic applications of complex compounds often focuses on their efficacy in treating specific conditions, such as cancer, epilepsy, or infectious diseases. Clinical trials and in vitro studies are conducted to evaluate their effectiveness, optimal dosages, and potential combination therapies. For instance, the use of novel oral anticancer drugs in treating advanced gastric cancer patients is an area of active research, with studies assessing antitumor effects and adverse reactions to optimize treatment protocols (Sakata et al., 1998).